Cas no 115830-19-8 (3,4-Pyridinedicarboxylicacid, 5-(acetyloxy)-6-methyl-)

• Product Name: 3,4-Pyridinedicarboxylicacid, 5-(acetyloxy)-6-methyl-
• CAS No: 115830-19-8
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• CID: 130945
• PubChem ID: 45117814
• Update Time: 2025-04-19

3,4-Pyridinedicarboxylicacid, 5-(acetyloxy)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylicacid, 5-(acetyloxy)-6-methyl-
• 5-acetyloxy-6-methylpyridine-3,4-dicarboxylic acid
• 3,4-Pyridinedicarboxylic acid, 5-(acetyloxy)-6-methyl-
• 5-(Acetyloxy)-6-methylpyridine-3,4-dicarboxylic acid
• DTXSID10668675
• 115830-19-8

• Inchi： 1S/C10H9NO6/c1-4-8(17-5(2)12)7(10(15)16)6(3-11-4)9(13)14/h3H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： SGGAAQBUCMRISN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)=NC=C(C(=O)O)C=1C(=O)O

Computed Properties

• Exact Mass: 239.04297
• Monoisotopic Mass: 239.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.79